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Compound of Interest

Benzene, (1,2-dibromoethyl-2-

Compound Name:

13C)-
CAS No.: 286013-08-9
Cat. No.: B12060443

Get Quote

C)- Isotopic Definition:

\

C label at the terminal (

) carbon of the ethyl side chain.[1] Formula: C
CH

Br

Exact Mass: 264.90 Da (

Br

isotopologue)

Introduction & Scientific Rationale
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Isotopically labeled halogenated alkylbenzenes are critical standards in environmental
forensics and metabolic tracer studies. This guide details the fragmentation behavior of
Benzene, (1,2-dibromoethyl-2-

C)- (also known as

C-styrene dibromide).

The presence of the

C label at the C2 position (terminal carbon) of the ethyl side chain provides a unique mass
spectral signature. Unlike the unlabeled analogue, which follows standard styrene dibromide
fragmentation, the labeled variant exhibits specific mass shifts (+1 Da) in fragments retaining
the side chain, while fragments resulting from side-chain expulsion remain unshifted. This
"On/Off" mass shift behavior serves as a self-validating mechanism for structural confirmation.

Experimental Protocol
2.1 Sample Preparation

e Solvent: Dissolve 1 mg of the labeled standard in 1 mL of HPLC-grade Dichloromethane
(DCM) or Methanol.

o Concentration: Dilute to ~10 pg/mL (10 ppm) for full-scan acquisition to prevent detector
saturation.

o Vial: Amber glass autosampler vials with PTFE-lined caps to prevent photolytic degradation
of the C-Br bonds.

2.2 GC-MS Instrumentation Parameters

e Inlet Temperature: 250°C (Splitless mode, 1 min purge).
e Carrier Gas: Helium, constant flow 1.0 mL/min.
¢ Column: 5% Phenyl-methylpolysiloxane (e.g., DB-5ms), 30m x 0.25mm x 0.25um.

e Oven Program:
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o Hold 50°C for 2 min.
o Ramp 15°C/min to 280°C.
o Hold 5 min.
e lon Source (El): 70 eV, 230°C.
e Mass Analyzer: Quadrupole, Scan range m/z 40-350.

Results & Discussion: Fragmentation Logic

The mass spectrum of (1,2-dibromoethyl)benzene is dominated by the lability of the C-Br
bonds. The

C label acts as a tracer, shifting specific ions by +1 m/z unit.

3.1 Molecular lon Cluster (

)

The molecular ion is observed as a characteristic triad due to the two bromine atoms (
Br and
Bn).[2]

e Unlabeled Pattern: 1:2:1 ratio at m/z 262, 264, 266.
o Labeled Pattern (

C): The entire cluster shifts by +1.

o m/z 263: C

CH
Br

o m/z 265: C
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CH

Br

Br

(Base of cluster)
o m/z 267: C

CH

Br

3.2 Primary Fragmentation: De-bromination

The weakest bonds are the aliphatic C-Br bonds.
e Loss of Br

: Cleavage of one bromine atom yields the cation [M-Br]

o Shift: The carbon skeleton remains intact, so the +1 shift persists.
o Observed m/z: 184 and 186 (1:1 ratio).
e Loss of HBr: Elimination of HBr leads to labeled

-bromostyrene.

o Shift: The

C remains in the vinyl group.

o Observed m/z: 184/186 (overlapping with [M-Br] but distinguishable by high-res MS or
lower energy ratios).

3.3 Secondary Fragmentation: Formation of Styrene lon

A major pathway involves the loss of both bromine atoms (or Br
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) to form the styrene radical cation.

¢ Mechanism:

Diagnostic Value: This fragment retains the side chain carbons.

Unlabeled Mass: m/z 104.[3]

Labeled Mass:m/z 105.

Note: This is a critical checkpoint. If the label were on the ring, this peak would also be 105.
We must look to the next step to confirm position.

3.4 Tertiary Fragmentation: The "Label Loss" Confirmation

The styrene ion (m/z 105) fragments further by expelling acetylene (C

H

) to form the phenyl cation (or benzene radical cation).

Mechanism: The expelled acetylene is formed from the exocyclic vinyl group (

).

Fate of Label: Since the

C is at the C2 position of the ethyl chain, it is expelled as part of the acetylene molecule (

, heutral loss of mass 27).

Resulting lon: The remaining ring fragment is the unlabeled phenyl cation (C
H

).

Unlabeled Mass: m/z 77.

Labeled Experiment Mass:m/z 77.
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e Conclusion: The transition from m/z 105 (Styrene) to m/z 77 (Phenyl) confirms the label was
located on the side chain and was lost during the expulsion of the vinyl group.

Data Summary Table

Fragment Compositio  Unlabeled Labeled ( Isotope Structural
lon n miz C) miz Shift Inference
[C
H
Intact
Molecular lon 262, 264, 266 263, 265, 267 +1
Br Molecule
]
(€ Label
M- Br] H 183, 185 184, 186 +1 retained in
bromo-ethyl
Br] chain
[C
Label
Styrene H 104 105 +1 retained in
] vinyl group
[ Label LOST
H (Confirms
Phenyl 77 77 0 ) )
side-chain
] location)
Minor
[C pathway:
Ring
Tropylium H 91 92 +1 expansion
] includes
-carbon
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Mechanistic Visualization

The following diagram illustrates the fragmentation pathway and the specific tracking of the

C label (marked in red).

Molecular lon
[Ph-CH(Br)-13CH2Br]+.
m/z 263, 265, 267

[M - Br]+
[Ph-CH-13CH2Br]+
m/z 184, 186

- Br2 (or 2Bre)

HBr / - Bre

Styrene Radical Cation
[Ph-CH=13CH2]+.
m/z 105

\
\

Loss of Vinyl Group\

(Label Expulsion) ‘\

\
\

Phenyl Cation Neutral Loss
[CEH5]+ Acetylene (H-C=13C-H)
m/z 77 Mass 27
Click to download full resolution via product page

Figure 1: Fragmentation tree of Benzene, (1,2-dibromoethyl-2-

C)- highlighting the retention and subsequent loss of the isotopic label.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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